Cas no 921549-63-5 (2-{2-5-(propan-2-yl)-1,3,4-oxadiazol-2-yl-1H-indol-1-yl}acetonitrile)

• Product Name: 2-{2-5-(propan-2-yl)-1,3,4-oxadiazol-2-yl-1H-indol-1-yl}acetonitrile
• CAS No: 921549-63-5
• MF: C₁₅H₁₄N₄O
• MW: 266.297862529755
• CID: 6025146
• PubChem ID: 40693972
• Update Time: 2025-05-24

2-{2-5-(propan-2-yl)-1,3,4-oxadiazol-2-yl-1H-indol-1-yl}acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-{2-5-(propan-2-yl)-1,3,4-oxadiazol-2-yl-1H-indol-1-yl}acetonitrile
• 2-[2-(5-propan-2-yl-1,3,4-oxadiazol-2-yl)indol-1-yl]acetonitrile
• AKOS024629585
• 2-(2-(5-isopropyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)acetonitrile
• 921549-63-5
• F2227-0633
• 2-{2-[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]-1H-indol-1-yl}acetonitrile

• Inchi： 1S/C15H14N4O/c1-10(2)14-17-18-15(20-14)13-9-11-5-3-4-6-12(11)19(13)8-7-16/h3-6,9-10H,8H2,1-2H3
• InChI Key： XJNHPZXHZJWJDA-UHFFFAOYSA-N
• SMILES： C(#N)CN1C2=C(C=CC=C2)C=C1C1=NN=C(C(C)C)O1

Computed Properties

• Exact Mass: 266.11676108g/mol
• Monoisotopic Mass: 266.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 67.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2-{2-5-(propan-2-yl)-1,3,4-oxadiazol-2-yl-1H-indol-1-yl}acetonitrile

Introduction to Compound CAS No. 921549-63-5: 2-{2-[5-(Propan-2-yl)-1,3,4-Oxadiazol-2-yl]-1H-indol-1-yl}acetonitrile

The compound CAS No. 921549-63-5, also known as 2-{2-[5-(Propan-2-yl)-1,3,4-Oxadiazol-2-yl]-1H-indol-1-yl}acetonitrile, is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique combination of functional groups, including an indole ring system and an oxadiazole moiety, which contribute to its diverse chemical properties and potential applications.

The indole moiety in this compound is a bicyclic structure consisting of a six-membered benzene ring fused with a five-membered pyrrole ring. This structure is known for its aromaticity and stability, making it a common feature in many bioactive compounds. The oxadiazole group, on the other hand, is a heterocyclic ring containing two nitrogen atoms and one oxygen atom. This group is known for its ability to participate in hydrogen bonding and other non-covalent interactions, which can significantly influence the compound's solubility, stability, and bioavailability.

Recent studies have highlighted the potential of this compound as a promising candidate in drug discovery. Researchers have explored its ability to act as a ligand for various protein targets, including kinases and G-protein coupled receptors (GPCRs). The presence of the acetonitrile group further enhances the compound's ability to interact with biological systems, making it a valuable tool in medicinal chemistry.

In addition to its pharmacological applications, this compound has also been investigated for its role in materials science. The unique electronic properties of the indole and oxadiazole groups make this compound a potential candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Recent advancements in synthetic techniques have enabled the precise control of the compound's structure, further enhancing its suitability for these applications.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the indole ring through cyclization reactions and the incorporation of the oxadiazole group via nucleophilic substitution or coupling reactions. The use of transition metal catalysts has significantly improved the efficiency and selectivity of these reactions, enabling researchers to produce high-quality samples for further study.

From an environmental perspective, this compound has been studied for its potential as a green chemical. Its ability to undergo enzymatic degradation under specific conditions makes it a promising candidate for use in biodegradable materials. Recent research has focused on optimizing the compound's structure to enhance its biodegradability while maintaining its desired chemical properties.

In conclusion, CAS No. 921549-63-5 represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application development, positions it as a key player in future research and innovation.